Cas no 126858-39-7 (1,3-Benzenediamine, N,N'-bis(trimethylsilyl)-4-[(trimethylsilyl)oxy]-)

• Product Name: 1,3-Benzenediamine, N,N'-bis(trimethylsilyl)-4-[(trimethylsilyl)oxy]-
• CAS No: 126858-39-7
• MF: C₁₅H₃₂N₂OSi₃
• MW: 340.683886528015
• CID: 1224585
• PubChem ID: 70397511
• Update Time: 2025-04-20

1,3-Benzenediamine, N,N'-bis(trimethylsilyl)-4-[(trimethylsilyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, N,N'-bis(trimethylsilyl)-4-[(trimethylsilyl)oxy]-
• 1-N,3-N-bis(trimethylsilyl)-4-trimethylsilyloxybenzene-1,3-diamine
• 126858-39-7
• DTXSID50741890
• N~1~,N~3~-Bis(trimethylsilyl)-4-[(trimethylsilyl)oxy]benzene-1,3-diamine
• SCHEMBL10586948

• Inchi： 1S/C15H32N2OSi3/c1-19(2,3)16-13-10-11-15(18-21(7,8)9)14(12-13)17-20(4,5)6/h10-12,16-17H,1-9H3
• InChI Key： HXTRQHCNHIVFEP-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)NC1C=C(C=CC=1O[Si](C)(C)C)N[Si](C)(C)C

Computed Properties

• Exact Mass: 340.18236
• Monoisotopic Mass: 340.18224325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.3Ų

Experimental Properties

• PSA: 33.29
• LogP: 5.53990